Cas no 899740-04-6 (2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-fluorophenyl)acetamide)
2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-fluorophenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1-yl]-N-(2-fluorophenyl)acetamide
- 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-fluorophenyl)acetamide
-
- Inchi: 1S/C20H18FN3O4/c1-27-13-7-9-18(28-2)14(11-13)16-8-10-20(26)24(23-16)12-19(25)22-17-6-4-3-5-15(17)21/h3-11H,12H2,1-2H3,(H,22,25)
- InChI Key: OWYPCYZUCYPHHK-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1F)(=O)CN1N=C(C2=CC(OC)=CC=C2OC)C=CC1=O
2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-fluorophenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2774-2987-2μmol |
2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(2-fluorophenyl)acetamide |
899740-04-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2774-2987-5μmol |
2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(2-fluorophenyl)acetamide |
899740-04-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2774-2987-10μmol |
2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(2-fluorophenyl)acetamide |
899740-04-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2774-2987-20μmol |
2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(2-fluorophenyl)acetamide |
899740-04-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2774-2987-1mg |
2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(2-fluorophenyl)acetamide |
899740-04-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2774-2987-2mg |
2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(2-fluorophenyl)acetamide |
899740-04-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2774-2987-3mg |
2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(2-fluorophenyl)acetamide |
899740-04-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2774-2987-4mg |
2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(2-fluorophenyl)acetamide |
899740-04-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2774-2987-5mg |
2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(2-fluorophenyl)acetamide |
899740-04-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2774-2987-10mg |
2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(2-fluorophenyl)acetamide |
899740-04-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-fluorophenyl)acetamide Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-fluorophenyl)acetamide
Introduction to 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-fluorophenyl)acetamide (CAS No. 899740-04-6)
2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-fluorophenyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 899740-04-6, belongs to the pyridazine class of heterocyclic compounds, which are widely recognized for their diverse biological activities. The presence of multiple functional groups, including dimethoxyphenyl, oxo, and fluorophenyl moieties, contributes to its complex chemical behavior and potential therapeutic applications.
The structural framework of this compound incorporates a pyridazine core, which is a six-membered aromatic ring containing two nitrogen atoms. This core structure is flanked by an acetylamide group at the N(1) position and a fluorophenyl group at the N(3) position. The 2,5-dimethoxyphenyl substituent at the C(2)-C(3) position further enhances the compound's molecular complexity and may play a crucial role in modulating its biological activity. Such structural features are often exploited in drug design to optimize binding affinity, metabolic stability, and pharmacokinetic profiles.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of this compound with biological targets. The fluorophenyl moiety, in particular, has been shown to influence receptor binding affinity and selectivity. Studies have indicated that fluorine atoms can enhance metabolic stability and improve oral bioavailability, making this class of compounds particularly attractive for pharmaceutical development. The dimethoxyphenyl group may contribute to hydrophobic interactions with protein targets, further modulating the compound's pharmacological effects.
In the context of medicinal chemistry, the pyridazine scaffold is well-documented for its role in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The oxo group at the C(6) position introduces polarity to the molecule, which can influence solubility and membrane permeability—critical factors in drug delivery systems. The acetylamide functionality at the N(1) position is often associated with analgesic and anti-inflammatory properties, as seen in several marketed drugs.
Current research in this domain focuses on developing novel derivatives of pyridazine-based compounds that exhibit enhanced efficacy and reduced side effects. The incorporation of fluorine into aromatic rings is a common strategy to improve drug-like properties. For instance, fluorinated phenyl groups have been reported to enhance binding interactions with enzymes and receptors by increasing lipophilicity while maintaining metabolic stability. This approach aligns with the growing emphasis on structure-based drug design, where computational tools are used to predict how modifications at specific positions will affect biological activity.
The synthesis of 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-fluorophenyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriate precursors followed by functional group transformations such as methylation and acetylation. Advances in green chemistry have also influenced synthetic methodologies, promoting the use of catalytic systems that minimize waste and energy consumption.
Evaluation of this compound's pharmacological profile has revealed promising results in preclinical studies. Its interaction with biological targets suggests potential applications in modulating inflammatory pathways and inhibiting key enzymes involved in disease progression. The presence of multiple substituents allows for fine-tuning of pharmacokinetic parameters, making it a versatile candidate for further development. Researchers are particularly interested in exploring its potential as an inhibitor of enzymes implicated in metabolic disorders.
The role of heterocyclic compounds like pyridazines in modern medicine cannot be overstated. These molecules often exhibit unique electronic properties due to their nitrogen-containing rings, which can be exploited to achieve specific biological effects. The combination of dimethoxyphenyl, oxo, and fluorophenyl groups in this compound creates a rich chemical space for exploration, enabling the design of molecules with tailored properties.
As computational methods continue to evolve, virtual screening techniques are being increasingly employed to identify promising candidates for experimental validation. These high-throughput approaches allow researchers to assess thousands of compounds rapidly based on their predicted interactions with biological targets. Given its structural complexity and functional diversity, 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-fluorophenyl)acetamide represents an exciting avenue for future research.
In conclusion, 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-fluorophenyl)acetamide (CAS No. 899740-04-6) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups positions it as a valuable scaffold for developing novel therapeutic agents. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its pharmacological properties through rational drug design strategies.
899740-04-6 (2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-fluorophenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)